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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B14798972 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Applications of a

Prominent Sensitizer in Dye-Sensitized Solar Cells.

Abstract
This technical guide provides a detailed overview of the indoline dye D149, a prominent metal-

free organic sensitizer utilized in the field of dye-sensitized solar cells (DSSCs). This document

elucidates the chemical structure and International Union of Pure and Applied Chemistry

(IUPAC) nomenclature of D149. A comprehensive summary of its key photophysical and

electrochemical properties is presented in tabular format for clarity and comparative analysis.

Detailed experimental protocols for the synthesis of D149 and the fabrication of D149-

sensitized solar cells are provided to facilitate replication and further research. Furthermore,

this guide includes essential visualizations, rendered using the DOT language, to illustrate the

dye's molecular structure and its functional role within a DSSC, thereby offering a holistic

resource for researchers, scientists, and professionals in drug development and materials

science.

Chemical Identity and Structure
The D149 dye is a metal-free organic molecule belonging to the indoline class of dyes, which

are recognized for their high molar extinction coefficients and efficacy as sensitizers in DSSCs.

IUPAC Name: 2-[5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-

cyclopenta[b]indol-7-yl]methylidene]-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-
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ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid.[1]

Molecular Formula: C₄₂H₃₅N₃O₄S₃[1]

Chemical Structure:

Figure 1: Chemical Structure of D149 Dye

Physicochemical Properties
The performance of D149 as a sensitizer is dictated by its photophysical and electrochemical

properties. A summary of these key parameters is provided below.

Property Value Reference

Molecular Weight 741.94 g/mol [2][3]

Melting Point 284-289 °C [3]

Appearance
Solid, Light brown to black

powder
[2]

Absorption Maximum (λmax) in

Benzene
525 nm [4]

Absorption Maximum (λmax) in

Acetonitrile
537 nm [4]

Absorption Maximum (λmax) in

Methanol
550 nm [4]

Molar Extinction Coefficient at

540 nm
68,700 M⁻¹cm⁻¹

Highest Occupied Molecular

Orbital (HOMO)
-5.07 eV

Lowest Unoccupied Molecular

Orbital (LUMO)
-2.36 eV

HOMO-LUMO Energy Gap

(Eg)
2.71 eV
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Experimental Protocols
Representative Synthesis of D149 Dye
The synthesis of indoline dyes like D149 typically involves a multi-step process. While the exact

proprietary synthesis protocol from the original manufacturer may not be publicly available, a

general and representative procedure based on the synthesis of similar indoline dyes is

outlined below. This process generally involves the synthesis of the indoline donor core,

followed by condensation with the rhodanine-3-acetic acid acceptor moiety.

Step 1: Synthesis of the Indoline Donor Moiety The synthesis often starts with the construction

of the substituted indoline ring system. This can be achieved through various organic synthesis

methodologies, such as Fischer indole synthesis followed by reduction, or other cyclization

reactions to form the core heterocyclic structure. The triphenylamine-like donor portion is

typically introduced through cross-coupling reactions, such as the Buchwald-Hartwig amination.

Step 2: Formylation of the Indoline Donor The indoline donor is then formylated to introduce an

aldehyde group at the active position for subsequent condensation. The Vilsmeier-Haack

reaction is a common method for this transformation, employing a mixture of phosphorus

oxychloride and dimethylformamide.

Step 3: Knoevenagel Condensation with the Acceptor The final step is a Knoevenagel

condensation between the formylated indoline donor and the rhodanine-3-acetic acid acceptor.

This reaction is typically carried out in the presence of a base, such as piperidine or pyridine, in

a suitable solvent like ethanol or acetic acid, and often requires heating to proceed to

completion.

Purification: The crude D149 dye is then purified using techniques such as column

chromatography on silica gel, followed by recrystallization from an appropriate solvent system

to yield the final product.

Fabrication of D149-Sensitized Solar Cells
The following protocol details the fabrication of a typical dye-sensitized solar cell using D149
dye.

1. Preparation of TiO₂ Photoanode:
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A transparent conductive oxide (TCO) glass substrate (e.g., FTO or ITO glass) is cleaned

thoroughly by sonication in a sequence of detergent, deionized water, acetone, and

isopropanol.

A compact blocking layer of TiO₂ is often deposited on the TCO glass by a method like spray

pyrolysis or spin coating, followed by sintering at high temperatures (e.g., 450-500 °C).

A mesoporous layer of TiO₂ nanoparticles is then deposited on top of the blocking layer,

typically by screen printing or doctor-blading a TiO₂ paste.

The TiO₂-coated substrate is gradually heated and then sintered at a high temperature (e.g.,

450-500 °C) for a specific duration to ensure good particle necking and removal of organic

binders.

2. Sensitization of the TiO₂ Photoanode:

The sintered TiO₂ photoanode is immersed in a solution of D149 dye. A typical dye solution

consists of 0.3-0.5 mM D149 in a solvent mixture, such as acetonitrile and tert-butanol (1:1

v/v).[2]

The immersion is carried out for a sufficient time (e.g., 12-24 hours) to allow for the formation

of a monolayer of the dye on the TiO₂ surface.

After sensitization, the photoanode is rinsed with the solvent used for the dye solution to

remove any non-adsorbed dye molecules and then dried.

3. Assembly of the DSSC:

A counter electrode is prepared, typically by depositing a thin layer of a catalyst, such as

platinum, on another TCO glass substrate.

The sensitized TiO₂ photoanode and the platinum counter electrode are assembled into a

sandwich-like structure, separated by a thin thermoplastic sealant (e.g., Surlyn®).

The cell is sealed by heating the polymer frame.

4. Electrolyte Injection:
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An electrolyte solution, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in a

suitable organic solvent (e.g., acetonitrile or 3-methoxypropionitrile), is introduced into the

space between the electrodes through pre-drilled holes in the counter electrode.

The holes are then sealed to prevent leakage of the electrolyte.

Visualizations
Logical Relationship in a Dye-Sensitized Solar Cell
(DSSC)
The following diagram illustrates the fundamental operational principle of a DSSC sensitized

with D149 dye.
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DSSC Operation
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Figure 2: Operational workflow of a D149-sensitized solar cell.
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Energy Level Diagram for D149 in a DSSC
This diagram shows the relative energy levels of the key components in a D149-sensitized

solar cell, illustrating the thermodynamic driving forces for electron transfer.

Energy Level Diagram (vs. Vacuum)
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Figure 3: Energy levels in a D149-based DSSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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